2-Piperidinocarbonyl-7-methoxybenzofuran
Cat. No. B8554931
M. Wt: 259.30 g/mol
InChI Key: MURBFTPXHKTPPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06514996B2
Procedure details
Substantially the same procedure as in Example 219 was repeated using a starting material, 7-Methoxybenzofuran-2-carboxylic acid, and piperidine to give 2-piperidinocarbonyl-7-methoxybenzofuran (Compound 319a). Successively, it was formylated to give 2-piperidinocarbonyl-4-formyl-7-methoxybenzofuran (Compound 319b), then compound 319b was reacted with methylamine hydrochloride to give compound 319 as a white solid.
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:11]2[O:10][C:9]([C:12]([OH:14])=O)=[CH:8][C:7]=2[CH:6]=[CH:5][CH:4]=1.[NH:15]1[CH2:20][CH2:19][CH2:18][CH2:17][CH2:16]1>>[N:15]1([C:12]([C:9]2[O:10][C:11]3[C:3]([O:2][CH3:1])=[CH:4][CH:5]=[CH:6][C:7]=3[CH:8]=2)=[O:14])[CH2:20][CH2:19][CH2:18][CH2:17][CH2:16]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=CC=CC=2C=C(OC21)C(=O)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1CCCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1(CCCCC1)C(=O)C=1OC2=C(C1)C=CC=C2OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
